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Compound of Interest

Compound Name: FC14-584B

Cat. No.: B12369738

Essential Safety and Handling Guide for FC14-
584B

Disclaimer: No official Safety Data Sheet (SDS) for FC14-584B was found in the public domain.
The following guidance is synthesized from publicly available research literature and general
safety protocols for dithiocarbamates, the chemical class to which FC14-584B belongs. This
information is intended for qualified researchers and laboratory professionals and should be
supplemented with a thorough risk assessment before handling this compound. Always adhere
to your institution's safety protocols.

This guide provides essential, immediate safety and logistical information for handling the novel
antimycobacterial agent FC14-584B. It includes operational procedures for preparation and
use, as well as general disposal considerations, to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE) and Safety
Precautions

Given that FC14-584B is a dithiocarbamate, a class of compounds known to be skin and eye
irritants, the following personal protective equipment is recommended.
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PPE Category Recommended Equipment  Rationale
) Chemical safety goggles or a Protects against splashes and
Eye Protection )
face shield. dust.
Hand Protection Nitrile or neoprene gloves. Prevents skin contact.

] Protects against contamination
Body Protection Laboratory coat. )
of personal clothing.

Use in a well-ventilated area. A

NIOSH-approved respirator o ) ]
' _ . _ Minimizes inhalation of dust or
Respiratory Protection may be necessary if handling
) ] aerosols.
powders outside of a ventilated

enclosure.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Hazard Identification and Toxicity

FC14-584B is a dithiocarbamate-derived (3-carbonic anhydrase inhibitor. While specific hazard
data is limited, dithiocarbamates as a class can be irritating to the skin and eyes. Long-term
exposure to some dithiocarbamates has been associated with other health effects.

The primary toxicity data for FC14-584B comes from studies on zebrafish embryos.

Toxicity Metric Value Species Source

LC50 498.1 uM Zebrafish embryos [1]

No Significant )
] 300 uM Zebrafish embryos [1]
Phenotypic Changes

Experimental Protocols: Preparation and Handling

The following protocols are derived from published research methodologies.

Preparation of a 100 mM Stock Solution[1]
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o Objective: To prepare a concentrated stock solution of FC14-584B for further dilution.

o Materials: FC14-584B powder, deionized and distilled water (ddH20), appropriate glassware,
and a calibrated balance.

e Procedure:
1. Weigh the required amount of FC14-584B powder in a fume hood or ventilated enclosure.

2. Dissolve the powder in the appropriate volume of ddH20 to achieve a final concentration
of 100 mM.

3. Mix thoroughly until the compound is fully dissolved.

4. Store the stock solution as per stability data, which may require refrigeration.
Preparation of Working Dilutions[1]
o Objective: To prepare diluted solutions of FC14-584B for experimental use.
e Materials: 100 mM FC14-584B stock solution, ddH20, and sterile tubes or plates.
e Procedure:

1. Perform serial dilutions of the 100 mM stock solution with ddH20 to achieve the desired
final concentrations for your experiment (e.g., 75 uM, 300 uM).

2. Ensure thorough mixing at each dilution step.

Workflow and Safety Diagrams

Workflow for Safe Preparation of FC14-584B Solutions
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Caption: Workflow for the safe handling and preparation of FC14-584B solutions.
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Logical Relationship of Safety Controls

Gume Hood / Ventilated Enclosure) (Safe Work Practices) (Gloves, Goggles, Lab CoaD

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling FC14-584B.

Disposal Plan

Specific disposal instructions for FC14-584B are not available. However, as a general principle
for chemical waste and in line with concerns about the environmental impact of antibacterial
agents, the following steps should be taken:

e Waste Collection: All waste materials containing FC14-584B, including unused solutions,
contaminated labware (e.g., pipette tips, tubes), and contaminated PPE, should be collected
in a designated, labeled hazardous waste container.

o Waste Segregation: Do not mix this waste with other waste streams unless permitted by your
institution's hazardous waste management plan.

o Disposal: The hazardous waste container should be disposed of through your institution's
environmental health and safety (EHS) office. Do not pour solutions containing FC14-584B
down the drain. The overuse and improper disposal of antibacterial agents can contribute to
the development of bacterial resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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